9-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride

• IUPAC Name: 9-methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-12-9-4-2-3-8-7-11-5-6-13-10(8)9;/h2-4,11H,5-7H2,1H3;1H
• InChI Key: AJHPWLBZQXPPBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OCCNC2.Cl
• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol

Description

9-Methoxy-2,3,4,5-tetrahydro-1,4-benzoxazepine hydrochloride is a chemical compound with the CAS Number: 2138509-39-2. It has a molecular weight of 215.68. The compound is typically stored at room temperature and appears as a powder.

Molecular Structure Analysis

The IUPAC name for this compound is 9-methoxy-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepine hydrochloride. The InChI code is 1S/C10H13NO2.ClH/c1-12-9-4-2-3-8-7-11-5-6-13-10(8)9;/h2-4,11H,5-7H2,1H3;1H.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 215.68. The compound’s InChI code is 1S/C10H13NO2.ClH/c1-12-9-4-2-3-8-7-11-5-6-13-10(8)9;/h2-4,11H,5-7H2,1H3;1H.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Approaches: A study by Pecherer, Sunbury, and Brossi (1972) introduced a new synthesis method for aromatic methoxy substituted 2,3,4,5-tetrahydro-1H-3-benzazepines. This method involves chloromethylation, reaction with cyanide, and subsequent hydride reduction, yielding previously undescribed compounds (Pecherer, Sunbury, & Brossi, 1972).
• Structural Analogues: Research by Carpenter, Peesapati, and Proctor (1979) explored the synthesis of structural analogues to benzocyclohepten-5-one, detailing methods that contribute to the understanding of tetrahydro-1,4-benzoxazepine derivatives' chemical properties (Carpenter, Peesapati, & Proctor, 1979).

Potential Therapeutic Applications

• Anticancer Activity: A study by Díaz-Gavilán et al. (2004) described synthetic approaches leading to tetrahydrobenzoxazepine acetals with electron-withdrawing groups, which showed antiproliferative activity against MCF-7 breast cancer cells. This highlights the compound's potential as a scaffold for anticancer agents (Díaz-Gavilán et al., 2004).
• Dopaminergic Activity: Research on substituted benzazepines by Pfeiffer et al. (1982) investigated their role as agonists for dopamine receptors, offering insights into the development of dopaminergic drugs (Pfeiffer et al., 1982).

Materials Science Applications

• Polymeric Materials: A study by Moustafid et al. (1991) on poly(2-methoxy-5-alkoxy paraphenylenes) discusses the electrosynthesis and characterization of polymers derived from methoxybenzene derivatives, indicating applications in materials science (Moustafid et al., 1991).

Mechanism of Action

The mechanism of action for this compound is not explicitly mentioned in the available resources.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

While specific future directions for this compound are not available, compounds of this class are often subjects of ongoing research in medicinal chemistry and could have potential applications in various fields.